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Compound of Interest

Compound Name: 3-Hydroxyphenylurea

CAS No.: 701-82-6

Cat. No.: B1677113

Get Quote

Executive Safety Summary
STOP AND READ: Before handling 3-Hydroxyphenylurea (CAS: 701-82-6), verify your

specific compound.

Confusion Risk: Do not confuse with Hydroxyurea (CAS: 127-07-1), a potent teratogen and

antineoplastic agent. However, because the toxicological properties of 3-
Hydroxyphenylurea have not been fully investigated, Universal Precautionary Principle

dictates it must be handled with the same rigor as a confirmed reproductive toxin.

Immediate Hazard: Causes skin irritation and serious eye irritation.[1] Potential for

exothermic decomposition if mixed with strong oxidizers.

Disposal Status: Non-halogenated organic waste. Strictly segregate from oxidizing acids

(e.g., Nitric, Perchloric).
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To ensure the integrity of your waste stream, you must understand the chemical nature of the

material. This is not just "trash"; it is a reactive chemical entity.

Parameter Specification Operational Implication

Chemical Name 1-(3-Hydroxyphenyl)urea
Labeling requirement for waste

tags.

CAS Number 701-82-6
Unique identifier for EHS

inventory.[2]

Physical State
Solid (White to off-white

powder)

Dust generation risk during

weighing/disposal.

Solubility
Soluble in DMSO, Methanol,

Ethanol

Dictates liquid waste stream

selection.

Reactivity
Urea backbone + Phenolic

moiety

Incompatible with Strong

Oxidizers.

RCRA Status Not P- or U-listed (Generic)
Disposed of via characteristic

hazardous waste streams.

Pre-Disposal Assessment: The Segregation Logic
Why Segregation Matters: The urea functional group can hydrolyze to release ammonia under

basic conditions, or react vigorously with strong oxidizers to produce nitrogen oxides (NOx).

The phenolic group adds acidity and susceptibility to electrophilic attack.

Critical Incompatibility List (Do NOT Mix in Waste Drum):

Nitric Acid / Perchlorates: Risk of violent oxidation or explosive solid formation.

Hypochlorites (Bleach): Potential formation of chloramines or chlorinated phenols

(toxic/persistent).

Strong Bases (undiluted): May accelerate hydrolysis, evolving ammonia gas in the drum.
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Scenario A: Disposal of Pure Solid (Expired/Excess Reagent)
Objective: Contain dust and prevent environmental leaching.

PPE Verification: Don nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab

coat. If handling >10g, use a powder hood or N95 respirator.

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-

top glass vial. Do not throw loose powder into the drum.

Secondary Containment: Place the primary bag/vial into a secondary clear bag (Double-

Bagging). This prevents contamination of the waste drum atmosphere.

Labeling: Affix a hazardous waste tag to the outer bag.

Constituents: "3-Hydroxyphenylurea, Solid"[2][3]

Hazard Checkbox: "Toxic" and "Irritant".

Final Disposal: Deposit into the Non-Halogenated Organic Solids drum.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother
Liquors)
Objective: Prevent solvent incompatibility and drum pressurization.

Solvent Identification: Determine the primary solvent.

If dissolved in DCM/Chloroform

Halogenated Waste Stream.

If dissolved in Methanol/DMSO/Acetone

Non-Halogenated Waste Stream.

Quenching (If Reactive Reagents Present): If the reaction mixture contains unreacted

oxidizers or strong acids, neutralize/quench them in a separate flask before adding to the

waste container.
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Validation: Check pH to ensure neutrality (pH 6-8).

Transfer: Pour into the appropriate solvent waste carboy using a funnel.

Rinsing: Rinse the reaction vessel with a small volume of the compatible solvent and add the

rinsate to the same waste carboy.

Log Entry: Record the volume and concentration (approximate) on the carboy's accumulation

log.

Scenario C: Spill Response (Immediate Action)
Isolate: Evacuate the immediate area if dust is airborne.

Protect: Wear PPE.

Contain: Cover the spill with a damp paper towel (to prevent dust dispersal) or use an inert

absorbent (Vermiculite).

Clean: Scoop up the material.[2] Clean the surface with soap and water.[2][4][5]

Dispose: Place all cleanup materials into a bag, label as "Debris contaminated with 3-
Hydroxyphenylurea," and dispose of as Solid Hazardous Waste.

Decision Logic Visualization
The following diagram illustrates the decision matrix for disposing of 3-Hydroxyphenylurea to

ensure compliance and safety.
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Figure 1: Decision tree for the safe segregation and disposal of 3-Hydroxyphenylurea waste

streams.
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This protocol is designed to align with the following regulatory standards. Adherence ensures

your facility maintains "Small Quantity Generator" (SQG) or "Large Quantity Generator" (LQG)

compliance status.

EPA RCRA (40 CFR 261): While not explicitly P-listed or U-listed, this compound is a

"Characteristic Waste" if it exhibits toxicity or if mixed with ignitable solvents (D001). It must

be managed as hazardous waste [1].

OSHA (29 CFR 1910.1200): Hazard Communication Standard requires proper labeling of all

secondary containers (waste drums) with the specific chemical identity [2].

GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319). Treat as a potential mutagen

based on structural analogs until proven otherwise [3].

References
U.S. Environmental Protection Agency. (2025).[6] Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Occupational Safety and Health Administration. (n.d.).[7] Hazard Communication Standard:

Labels and Pictograms.[7] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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